Cas no 921781-02-4 (7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 921781-02-4
• MF: C₂₃H₂₇N₅O₄
• MW: 437.491585016251
• CID: 5811860
• PubChem ID: 18570561
• Update Time: 2025-06-23

7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[4,3-c]pyridin-3-one, 7-[(4-acetyl-1-piperazinyl)carbonyl]-2,5-dihydro-5-(3-methoxypropyl)-2-phenyl-
• 921781-02-4
• F2248-0797
• 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• AKOS024631183
• 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one
• 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

• Inchi： 1S/C23H27N5O4/c1-17(29)26-10-12-27(13-11-26)22(30)19-15-25(9-6-14-32-2)16-20-21(19)24-28(23(20)31)18-7-4-3-5-8-18/h3-5,7-8,15-16H,6,9-14H2,1-2H3
• InChI Key： JQPJUSOUYZJGDY-UHFFFAOYSA-N
• SMILES： C1N(CCCOC)C=C(C(N2CCN(C(C)=O)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 437.20630436g/mol
• Monoisotopic Mass: 437.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 623.1±65.0 °C(Predicted)
• pka: 9.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Comprehensive Overview of 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS 921781-02-4)

The compound 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS 921781-02-4) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazolo[4,3-c]pyridin-3-one core, combined with 4-acetylpiperazine and 3-methoxypropyl substituents, makes it a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly exploring its potential in kinase inhibition and central nervous system (CNS) drug development, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors with high selectivity has surged, driven by advancements in cancer therapeutics and neurodegenerative disease research. The presence of the acetylpiperazine moiety in this compound enhances its pharmacokinetic properties, such as solubility and blood-brain barrier permeability, which are critical for CNS-targeted drugs. Computational studies suggest its affinity for G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design. This aligns with frequent search queries like "GPCR modulators 2024" and "kinase inhibitors for oncology," reflecting its relevance in contemporary research.

Synthetic routes to CAS 921781-02-4 often involve multi-step Pd-catalyzed cross-coupling and amide bond formation, techniques widely discussed in green chemistry forums. Environmental concerns have spurred interest in solvent-free synthesis and catalytic efficiency—keywords frequently searched alongside "heterocyclic compound preparation." The 3-methoxypropyl group in this molecule further contributes to its metabolic stability, a key focus area in prodrug optimization strategies.

From a commercial perspective, 921781-02-4 is cataloged by major chemical suppliers as a research-grade intermediate, with purity levels exceeding 98%. Its application in high-throughput screening (HTS) libraries underscores its utility in drug repurposing studies—a trending topic due to cost-effective drug development approaches. Analytical characterization via LC-MS and NMR spectroscopy confirms its structural integrity, addressing common user queries about "compound validation techniques."

Ongoing investigations into 7-(4-acetylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one also explore its potential as a fluorescence probe for cellular imaging, leveraging its conjugated π-system. This aligns with the rise of theranostic agents in precision medicine, a frequently searched term in 2024. Future directions may include structure-activity relationship (SAR) studies to optimize its bioactivity, a subject of high interest in medicinal chemistry communities.